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Compound of Interest

Compound Name: Isopentane

CAS No.: 102056-77-9

Cat. No.: B10822259

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isopentane, also known as 2-

methylbutane. It details its chemical identity, physical and chemical properties, relevant

experimental protocols, and key applications, with a focus on its relevance to research and

development.

Chemical Identity and Structure
Isopentane is a branched-chain alkane with the chemical formula C5H12. It is one of three

structural isomers of pentane, the others being n-pentane and neopentane.[1][2] The

systematic IUPAC name for isopentane is 2-methylbutane.[2][3]

CAS Number: 78-78-4[2][4][5]

Molecular Formula: C₅H₁₂[1][6][7]

Synonyms: 2-methylbutane, iso-pentane, ethyldimethylmethane, isoamyl hydride.[5][8][9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b10822259#bc-rfq
https://www.benchchem.com/product/b10822259/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-isopentane-cas-number-chemical-structure-and-applications
https://www.benchchem.com/product/b10822259/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-isopentane-cas-number-chemical-structure-and-applications
https://grokipedia.com/page/Isopentane
https://en.wikipedia.org/wiki/Isopentane
https://www.benchchem.com/product/b10822259/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-isopentane-cas-number-chemical-structure-and-applications
https://en.wikipedia.org/wiki/Isopentane
https://www.youtube.com/watch?v=CCG7kId5vrg
https://en.wikipedia.org/wiki/Isopentane
https://itwreagents.com/rest-of-world/en/product/isopentane-for-analysis/123501
https://cdm.unfccc.int/Projects/DB/DNV-CUK1182851006.68/ReviewInitialComments/SQ2S9F0PP4CZSFXBKYFI8MP7V0ZPJN
https://grokipedia.com/page/Isopentane
https://www.gokemi.com/isopentane
https://getidiom.com/dictionary/english/isopentane-structure
https://cdm.unfccc.int/Projects/DB/DNV-CUK1182851006.68/ReviewInitialComments/SQ2S9F0PP4CZSFXBKYFI8MP7V0ZPJN
https://www.efcgases.com/wp-content/uploads/2024/09/EFC-Isopentane-SDS-EF-041.pdf?x78397
https://balchem.com/wp-content/uploads/2024/11/10289gb_CLP_II_134_ATP4_0000_isopentaan_balchem.pdf
https://junyuanpetroleumgroup.com/isopentane-manufacturer/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structure consists of a four-carbon butane chain with a methyl group attached to the

second carbon atom.[7][11] All carbon atoms in isopentane have sp³ hybridization, resulting in

a tetrahedral geometry with bond angles around the ideal 109.5°.[1]

Caption: Chemical structure of Isopentane (2-methylbutane).

Physicochemical Properties
Isopentane is an extremely volatile and flammable colorless liquid with a gasoline-like odor.

[11][12] It is less dense than water and insoluble in it.[13][14] Its branched structure results in a

lower boiling point compared to its straight-chain isomer, n-pentane.[1]

Table 1: Physical and Chemical Properties of Isopentane

Property Value Reference

Molecular Weight 72.15 g/mol [12][13]

Density 0.62 g/cm³ at 20°C [1][13]

Boiling Point 27.8 °C (82 °F) [1][12][13]

Melting Point -159.9 °C (-255.8 °F) [1][13]

Vapor Pressure 595 mmHg at 21.1°C (70.0°F) [13]

Vapor Density 2.48 (Air = 1) [13]

Flash Point -51 °C (-59.8 °F) [1][8]

Autoignition Temperature 420 °C (788 °F) [8]

Explosive Limits (in air) 1.4% - 7.6% by volume [13]

Solubility in Water Insoluble [13][14]

Solubility in Organic Solvents
Miscible with alcohol, ether,

and other organic solvents
[1][14]

| Refractive Index | 1.354 at 20°C |[15] |
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Key Experimental Protocols
Isopentane is widely used in histology and pathology laboratories in conjunction with liquid

nitrogen to rapidly freeze biological specimens for cryosectioning. This "flash-freezing" method

minimizes the formation of ice crystals, thereby preserving tissue morphology.[11][16]

Methodology:

Preparation: Place a metal beaker containing isopentane into a larger insulated container

(e.g., a Dewar flask) filled with liquid nitrogen.

Cooling: Allow the isopentane to cool. The optimal temperature for freezing is between

-70°C and -80°C. The isopentane will become cloudy and viscous as it approaches its

freezing point.[16]

Specimen Immersion: Using forceps, immerse the tissue sample completely in the cooled

isopentane for 15-30 seconds. The exact time depends on the size and type of tissue.

Transfer and Storage: Remove the frozen tissue from the isopentane, blot away excess

liquid, and either proceed directly to cryosectioning or wrap and store it at -80°C for later use.

Safety: This procedure must be conducted in a well-ventilated fume hood. Appropriate

personal protective equipment (PPE), including cryogenic gloves, safety goggles, and a lab

coat, is mandatory due to the hazards of both liquid nitrogen and flammable isopentane.
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Caption: Experimental workflow for tissue cryopreservation.
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Isopentane serves as a precursor in the industrial synthesis of isoprene, a key monomer for

producing synthetic rubber. The process involves the catalytic dehydrogenation of isopentane.

[11]

Methodology:

Catalyst: The reaction is typically carried out over a chromia-alumina (Cr₂O₃/Al₂O₃) catalyst.

Reaction Conditions: Isopentane vapor is passed over the heated catalyst bed at

temperatures ranging from 550°C to 650°C.

Two-Step Process:

Step 1: Isopentane is first dehydrogenated to form a mixture of isoamylenes (e.g., 2-

methyl-2-butene and 2-methyl-1-butene).

Step 2: The resulting isoamylenes are then further dehydrogenated in a second stage to

yield isoprene.

Separation: The product stream is cooled, and isoprene is separated from unreacted

isopentane and other byproducts through fractional distillation.
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Caption: Synthesis pathway of isoprene from isopentane.

Applications in Research and Drug Development
Beyond its use in cryopreservation, isopentane has several applications relevant to the

scientific and pharmaceutical fields:

Solvent: As a non-polar solvent, isopentane can be used in the extraction, purification, and

synthesis of non-polar compounds and APIs (Active Pharmaceutical Ingredients).[11][17][18]

Its high volatility facilitates easy removal post-processing.[10][16]
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Blowing Agent: In the production of polymer foams like polystyrene, isopentane is used as a

blowing agent.[11] This has applications in creating lightweight, insulating packaging for

temperature-sensitive pharmaceuticals and laboratory reagents.

Aerosol Propellant: It is used as a propellant in aerosol products, offering an alternative to

traditional propellants.[17] Research is ongoing into its potential use in medicinal aerosol

propellant systems as a more environmentally friendly option.[18]

Refrigerant: Isopentane is used as a refrigerant, sometimes in blends, and as a working

medium in geothermal power production.[10][11][17] This property is valuable for maintaining

low-temperature conditions in laboratory and industrial settings.

Safety and Handling
Isopentane is a hazardous substance primarily due to its extreme flammability and high

volatility.

Table 2: Safety and Hazard Information
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Hazard Type Description Precautionary Measures

Flammability

Highly flammable liquid
and vapor. Vapors are
heavier than air and can
travel to an ignition
source.[13][19]

Store away from heat,
sparks, and open flames.
Use explosion-proof
electrical equipment.
Ground all containers and
transfer lines to prevent
static discharge.[8][9][20]

Inhalation

High vapor concentrations can

cause central nervous system

depression, leading to

dizziness, headache, and

drowsiness.[1][12] It can also

irritate the respiratory tract.[5]

[13]

Use only in a well-ventilated

area or with a fume hood. If

exposure limits are exceeded,

use approved respiratory

protection.[20][21]

Skin/Eye Contact

May cause mild skin and eye

irritation.[5][12] Prolonged

contact can lead to drying of

the skin.[5]

Wear appropriate protective

gloves and safety glasses or

goggles.[8][20] Ensure

eyewash stations and safety

showers are accessible.[8][21]

Ingestion

Low acute toxicity but poses a

significant aspiration hazard,

which can cause chemical

pneumonitis if it enters the

lungs.[1][5]

Do not ingest. If swallowed, do

not induce vomiting and seek

immediate medical attention.

[22]

| Storage | | Store in a cool, dry, well-ventilated, fireproof area in tightly sealed containers. Keep

away from oxidizing agents.[9][20][21] |

Professionals handling isopentane must adhere to strict safety protocols, consult the Safety

Data Sheet (SDS) before use, and wear appropriate PPE.[9][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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